(3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)iminobenzo[f]chromene-2-carboxamide
• InChI: InChI=1S/C20H13FN2O2/c21-13-6-8-14(9-7-13)23-20-17(19(22)24)11-16-15-4-2-1-3-12(15)5-10-18(16)25-20/h1-11H,(H2,22,24)
• InChI Key: YPAWOBODKDVGSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(C(=NC4=CC=C(C=C4)F)O3)C(=O)N
• Molecular Formula: C20H13FN2O2
• Molecular Weight: 332.3 g/mol

Description

(3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide, also known as 3Z-4FPIBC, is an important compound in the field of medicinal chemistry. It is a novel compound that has been studied for its potential applications in drug synthesis and research. 3Z-4FPIBC is a small molecule inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the synthesis of pyrimidine nucleotides. This compound has been studied in various fields of research, including pharmacology, cancer research, and drug discovery.

Scientific Research Applications

(3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide has been studied for its potential applications in drug synthesis and research. It has been found to be a potent inhibitor of the enzyme DHODH, which is involved in the synthesis of pyrimidine nucleotides. This compound has been studied for its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide has been investigated for its potential use as an anti-inflammatory agent and for its ability to reduce the neurotoxicity of certain drugs. Furthermore, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s disease.

Mechanism of Action

The mechanism of action of (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide is not yet fully understood. However, it is believed that this compound acts by inhibiting the activity of DHODH, which is involved in the synthesis of pyrimidine nucleotides. This inhibition of DHODH activity results in the inhibition of the growth of cancer cells and the reduction of neurotoxicity of certain drugs. Additionally, (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide has been found to reduce inflammation and to protect against oxidative stress.
Biochemical and Physiological Effects
(3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and to reduce the neurotoxicity of certain drugs. Additionally, this compound has been shown to reduce inflammation and to protect against oxidative stress. Furthermore, (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide has been found to be a potent inhibitor of DHODH, which is involved in the synthesis of pyrimidine nucleotides.

Advantages and Limitations for Lab Experiments

The advantages of using (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide in laboratory experiments include its low cost, its high potency, and its availability as a commercially available compound. Additionally, this compound is relatively easy to synthesize and can be used in a variety of experiments. However, there are some limitations to using (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide in laboratory experiments. For example, this compound is not yet fully understood and its mechanism of action is still being studied. Additionally, the compound is not yet approved for clinical use and its safety and efficacy in humans has not yet been established.

Future Directions

The potential applications of (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide are still being explored. Some of the potential future directions for this compound include its use in the treatment of neurodegenerative diseases, such as Alzheimer’s disease, and its use as an anti-inflammatory agent. Additionally, further research is needed to better understand the mechanism of action of this compound and to evaluate its safety and efficacy in humans. Additionally, further research is needed to explore the potential of (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide as an inhibitor of DHODH and its potential applications in drug synthesis and research.

Synthesis Methods

The synthesis of (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide has been reported in several studies. The most common method for its synthesis is through the reaction of an aryl imine with a 4-fluorophenyl halide in the presence of an acid catalyst. This reaction produces a 3H-benzo[f]chromene-2-carboxamide, which is then reacted with an aldehyde or ketone to produce the desired (3Z)-3-[(4-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide product. The reaction can be carried out in either aqueous or organic solvent, and the reaction time varies depending on the reactants used.